![molecular formula C18H13ClFN5O B6491617 3-[(2-chlorophenyl)methyl]-6-[(2-fluorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one CAS No. 1326899-74-4](/img/structure/B6491617.png)
3-[(2-chlorophenyl)methyl]-6-[(2-fluorophenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis of New Pyrido[2,3-d]pyrimidin-5-one Derivatives
This compound could be used in the synthesis of new pyrido[2,3-d]pyrimidin-5-one derivatives . When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives .
Protodeboronation of Pinacol Boronic Esters
The compound could be used in the catalytic protodeboronation of 1°, 2° and 3° alkyl boronic esters utilizing a radical approach . This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .
Fluorescence In Situ Hybridization (FISH) Technology
The compound could be used in FISH technology, which has evolved to include the use of superresolution microscopy systems for visualizing intranuclear chromosomal organization . Various methods have been used for improving probe labeling efficiency .
Quantitative Detection in ELISA
The compound, also known as LS-F6609, is used in a 96-well enzyme-linked immunosorbent assay (ELISA) for the quantitative detection of Human CENPF / CENP-F in samples of Cell Lysates and Tissue Homogenates . It can detect levels of CENPF / CENP-F as low as 0.056 nanograms per milliliter .
Anti-Tumor Effects in Combination Therapy
In animal studies, F6609-4630 and cobimetinib together achieved significant and a combined greater anti-tumor effect . These anti-tumor effects were observed at lower doses as compared to those required for maximal anti-tumor activity for either agent alone and were tolerated .
Mechanism of Action
Target of Action
F6609-4630, also known as RMC-4630, is a potent, selective, and orally bioavailable allosteric inhibitor of SHP2 . SHP2 is a central node in the RAS signaling pathway , which plays a crucial role in cell growth and differentiation .
Mode of Action
RMC-4630 interacts with its target, SHP2, by binding to it in an allosteric manner . This binding inhibits the enzymatic activity of SHP2, thereby disrupting the RAS signaling pathway . This disruption can lead to the shrinkage of tumors carrying certain mutations in the RAS pathway such as KRAS G12C, NF1 LOF, and BRAF Class3 .
Biochemical Pathways
The primary biochemical pathway affected by RMC-4630 is the RAS-MAP kinase cell growth signaling cascade . By inhibiting SHP2, RMC-4630 disrupts this pathway, which can lead to the inhibition of cell growth and proliferation .
Pharmacokinetics
The pharmacokinetic properties of RMC-4630 are still under investigation. It has been reported that rmc-4630 is orally bioavailable . This means that the compound can be absorbed into the bloodstream when taken by mouth, which is crucial for its bioavailability and therapeutic effect .
Result of Action
The inhibition of SHP2 by RMC-4630 has been shown to have anti-tumor activity. In a phase 1 clinical trial, RMC-4630 showed promising results in patients with non-small cell lung cancer and other solid tumors carrying certain mutations that cause hyperactivation of the RAS-MAP kinase cell growth signaling cascade . The most frequent adverse events were edema, diarrhea, fatigue, anemia, and thrombocytopenia .
properties
IUPAC Name |
3-[(2-chlorophenyl)methyl]-6-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13ClFN5O/c19-14-7-3-1-5-12(14)10-25-17-16(22-23-25)18(26)24(11-21-17)9-13-6-2-4-8-15(13)20/h1-8,11H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEAILLKVNSLWQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=NC3=C(C2=O)N=NN3CC4=CC=CC=C4Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13ClFN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-chlorobenzyl)-6-(2-fluorobenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.